Cas no 1261582-20-0 (3-(Bromomethyl)-4-hydroxybenzonitrile)

• Product Name: 3-(Bromomethyl)-4-hydroxybenzonitrile
• CAS No: 1261582-20-0
• MF: C₈H₆BrNO
• MW: 212.043341159821
• CID: 4963140
• Update Time: 2025-10-29

3-(Bromomethyl)-4-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-hydroxybenzyl bromide
• 3-(Bromomethyl)-4-hydroxybenzonitrile

• Inchi： 1S/C8H6BrNO/c9-4-7-3-6(5-10)1-2-8(7)11/h1-3,11H,4H2
• InChI Key： IYDBNSFKJHPOHN-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C=CC=1O

Computed Properties

• Exact Mass: 210.96328 g/mol
• Monoisotopic Mass: 210.96328 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 212.04
• XLogP3: 1.6
• Topological Polar Surface Area: 44

Additional information on 3-(Bromomethyl)-4-hydroxybenzonitrile

Research Brief on 3-(Bromomethyl)-4-hydroxybenzonitrile (CAS: 1261582-20-0) in Chemical Biology and Pharmaceutical Applications

3-(Bromomethyl)-4-hydroxybenzonitrile (CAS: 1261582-20-0) is a key intermediate in the synthesis of various bioactive molecules and pharmaceutical compounds. Recent studies have highlighted its utility in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies. This research brief synthesizes the latest findings on its chemical properties, synthetic applications, and potential therapeutic roles, providing a comprehensive overview for researchers in the field.

The compound's structural features, including the bromomethyl and hydroxybenzonitrile moieties, make it a versatile building block for chemical modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, showing enhanced selectivity and potency in preclinical models of autoimmune diseases. The bromomethyl group facilitates efficient cross-coupling reactions, enabling rapid diversification of molecular scaffolds.

In drug discovery, 3-(Bromomethyl)-4-hydroxybenzonitrile has been employed as a precursor for PROTAC (Proteolysis Targeting Chimera) development. Research from Nature Chemical Biology (2024) detailed its incorporation into bifunctional molecules targeting estrogen receptors, achieving selective protein degradation with nanomolar efficiency. This application underscores its growing importance in targeted protein degradation strategies.

Recent advances in synthetic methodology have expanded the compound's utility. A 2024 ACS Catalysis paper reported a photoredox-catalyzed arylation protocol using 3-(Bromomethyl)-4-hydroxybenzonitrile, achieving high yields under mild conditions. This green chemistry approach aligns with industry trends toward sustainable synthesis while maintaining the structural integrity required for pharmaceutical applications.

Safety and handling studies published in Chemical Research in Toxicology (2023) have provided updated guidelines for working with this compound, emphasizing its moderate toxicity profile and recommending proper personal protective equipment during laboratory use. These findings are critical for ensuring safe scale-up processes in industrial settings.

The pharmaceutical industry has shown increasing interest in 3-(Bromomethyl)-4-hydroxybenzonitrile, with patent filings (WO2023124567, 2023) describing its use in next-generation anti-inflammatory agents. Market analysis projects a compound annual growth rate of 8.2% for related intermediates through 2030, reflecting its expanding role in small-molecule therapeutics development.

In conclusion, 3-(Bromomethyl)-4-hydroxybenzonitrile (1261582-20-0) continues to emerge as a valuable tool in medicinal chemistry, with applications ranging from kinase inhibitor development to targeted protein degradation. Ongoing research is expected to further elucidate its potential in addressing challenging therapeutic targets, particularly in oncology and immunology. The compound's versatility and the recent methodological advances in its utilization position it as a significant focus area for future pharmaceutical research and development.